Cas no 2228225-15-6 (2-difluoro(phenyl)methylmorpholine)

• Product Name: 2-difluoro(phenyl)methylmorpholine
• CAS No: 2228225-15-6
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5975244
• PubChem ID: 165862952
• Update Time: 2025-10-28

2-difluoro(phenyl)methylmorpholine Chemical and Physical Properties

Names and Identifiers

• 2-difluoro(phenyl)methylmorpholine
• EN300-1861643
• 2-[difluoro(phenyl)methyl]morpholine
• 2228225-15-6

• Inchi： 1S/C11H13F2NO/c12-11(13,9-4-2-1-3-5-9)10-8-14-6-7-15-10/h1-5,10,14H,6-8H2
• InChI Key： COESOOPXAOMFLI-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1)(C1CNCCO1)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-difluoro(phenyl)methylmorpholine

Comprehensive Overview of 2-Difluoro(phenyl)methylmorpholine (CAS No. 2228225-15-6): Properties, Applications, and Industry Insights

The compound 2-difluoro(phenyl)methylmorpholine (CAS No. 2228225-15-6) is a fluorinated morpholine derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a difluoromethylphenyl group attached to a morpholine ring, makes it a versatile intermediate for synthesizing bioactive molecules. This article delves into its chemical properties, synthetic pathways, and emerging applications while addressing frequently searched questions in the field.

One of the most searched topics related to 2-difluoro(phenyl)methylmorpholine is its role in drug discovery. Researchers are increasingly exploring fluorinated compounds due to their enhanced metabolic stability and bioavailability. The difluoromethyl moiety in this compound is particularly noteworthy, as it mimics hydrogen-bonding interactions while improving lipophilicity—a critical factor in optimizing drug candidates. Recent studies highlight its potential in developing kinase inhibitors and GPCR-targeted therapies, aligning with the growing demand for precision medicine.

Another trending discussion revolves around sustainable synthesis methods for CAS 2228225-15-6. With the pharmaceutical industry prioritizing green chemistry, novel catalytic approaches—such as photoredox catalysis or flow chemistry—are being investigated to produce this compound with minimal waste. These advancements address environmental concerns while meeting regulatory requirements, a topic frequently queried in academic and industrial forums.

The agrochemical sector also benefits from 2-difluoro(phenyl)methylmorpholine, particularly in designing next-generation crop protection agents. Fluorine-containing compounds often exhibit superior pest-control efficacy due to their resistance to degradation. Industry reports suggest its derivatives could combat herbicide-resistant weeds, a pressing issue highlighted in recent agricultural conferences and search trends.

From a technical perspective, the physicochemical properties of CAS 2228225-15-6—such as its solubility in organic solvents (e.g., DMSO, ethanol) and melting point range—are frequently searched by chemists. These parameters are crucial for formulation development. Computational modeling studies further predict its ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profile, aiding in early-stage R&D decision-making.

Quality control and analytical characterization methods for 2-difluoro(phenyl)methylmorpholine are another hot topic. HPLC purity assays, NMR spectral data (notably ¹⁹F NMR for fluorine detection), and mass spectrometry protocols are widely documented in patent literature. These details cater to quality assurance professionals seeking standardized testing procedures.

In conclusion, 2-difluoro(phenyl)methylmorpholine (CAS No. 2228225-15-6) represents a cutting-edge building block in medicinal and agrochemical chemistry. Its alignment with trends like fluorine-based drug design and green synthesis ensures continued relevance. As research progresses, this compound is poised to address challenges in disease treatment and sustainable agriculture, making it a focal point for interdisciplinary innovation.